2,6-Dimethylpyridine

• CAS No.: 108-48-5
• Product Name: 2,6-Dimethylpyridine
• Molecular Formula: C7H9N
• Molecular Weight: 107.15 g/mol
• IUPAC Name: 2,6-dimethylpyridine
• Standard InChI: InChI=1S/C7H9N/c1-6-4-3-5-7(2)8-6/h3-5H,1-2H3
• Standard InChIKey: OISVCGZHLKNMSJ-UHFFFAOYSA-N
• SMILES: CC1=NC(=CC=C1)C
• Canonical SMILES: CC1=NC(=CC=C1)C
• Boiling Point: 144.1 °C; 144 °C @ 760 mm Hg
• Colorform: Oily liq
• Density: d20 0.92; 0.9252 @ 20 °C/4 °C; 0.917-0.923
• Melting Point: -6.1 °C; Mp -6 °; -5.8 °C; -6°C
• Physical Description: Lutidine appears as a colorless liquid with a peppermint odor. Less dense than water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used to make other chemicals.; Liquid; Colourless oily liquid; Diffusive minty aroma, nutty, coffee-like
• Description: 2,6-dimethylpyridine is a member of the class of methylpyridines that is pyridine carrying methyl substituents at positions 2 and 6. It derives from a hydride of a pyridine.; 2, 6-Dimethylpyridine, also known as alpha, alpha'-lutidine or 2, 6-lutidine, belongs to the class of organic compounds known as methylpyridines. These are organic compounds containing a pyridine ring substituted at one or more positions by a methyl group. 2, 6-Dimethylpyridine exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). 2, 6-Dimethylpyridine has been primarily detected in feces. Within the cell, 2, 6-dimethylpyridine is primarily located in the cytoplasm. 2, 6-Dimethylpyridine can be biosynthesized from pyridine. 2, 6-Dimethylpyridine is an amine, bready, and cocoa tasting compound that can be found in alcoholic beverages, cereals and cereal products, peppermint, and tea. This makes 2, 6-dimethylpyridine a potential biomarker for the consumption of these food products.; Lutidine appears as a colorless liquid with a peppermint odor. Less dense than water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used to make other chemicals.
• Solubility: 300 mg/mL at 34 °C; Slightly soluble in ethanol; soluble in ethyl ether and acetone; Sol in water (% wt/wt): 27.2% @ 45.3 °C; 18.1% @ 48.1 °C; 12.1% @ 57.5 °C; 9.5% @ 74.5 °C; miscible with dimethylformamide and tetrahydrofuran; In water, 3.00X10+5 mg/l @ 34 °C; Soluble in water; Slightly soluble in fat; Soluble (in ethanol)
• Synonyms: 2,6-Dimethylpyridine; NSC 2155; α,α’-Dimethylpyridine; α,α’-Lutidine
• Vapor Density: 3.70 (Air= 1)
• Vapor Pressure: 5.65 mmHg; 5.65 mm Hg @ 25 °C
• PubChem Compound: 7937
• Last Modified: Nov 11 2021